6-Bromo-2-chloroquinoxaline

• IUPAC Name: 6-bromo-2-chloroquinoxaline
• InChI: InChI=1S/C8H4BrClN2/c9-5-1-2-6-7(3-5)11-4-8(10)12-6/h1-4H
• InChI Key: XDJDRCGDVKTDHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN=C2C=C1Br)Cl
• Molecular Formula: C8H4BrClN2
• DSSTOX Substance ID: DTXSID60506876
• Molecular Weight: 243.49 g/mol
• CAS No.: 55687-02-0

Description

6-Bromo-2-chloroquinoxaline is a heterocyclic compound with the molecular formula C8H4BrClN2. It is a derivative of quinoxaline, which is a bicyclic compound containing a benzene ring fused to a pyrazine ring.

Scientific Research Applications

6-Bromo-2-chloroquinoxaline has several scientific research applications, including:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential antibacterial, antifungal, and antiviral activities.

Materials Science: The compound is used in the development of organic semiconductors and light-emitting diodes (LEDs).

Biological Research: It serves as a tool for studying various biological processes and pathways, particularly those involving quinoxaline derivatives.

Safety and Hazards

The compound is labeled with the signal word “Warning” and is associated with the following hazard statements: H302-H315-H319-H332-H335. Precautionary measures include avoiding inhalation and contact with skin and eyes.

Preparation Methods

Synthetic Routes and Reaction Conditions

6-Bromo-2-chloroquinoxaline can be synthesized through several methods. One common method involves the reaction of 6-bromoquinoxalin-2(1H)-one with phosphorus oxychloride (POCl3) in the presence of N,N-dimethylformamide (DMF) at 50°C for 2 hours. The reaction mixture is then poured into ice-cold water, and the resulting solid is collected by filtration .

Another method involves the reaction of 6-bromoquinoxalin-2(1H)-one with phosphorus oxychloride and N,N-dimethylaniline at elevated temperatures. The reaction mixture is cooled, and the product is isolated by filtration .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using similar reaction conditions as described above. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

6-Bromo-2-chloroquinoxaline undergoes various types of chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the bromine or chlorine atoms are replaced by other nucleophiles.

Oxidation and Reduction Reactions: It can undergo oxidation and reduction reactions, leading to the formation of different quinoxaline derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide (NaOH) and potassium carbonate (K2CO3) in polar solvents like dimethyl sulfoxide (DMSO).

Oxidation: Reagents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted quinoxalines, while oxidation and reduction reactions can produce quinoxaline N-oxides or reduced quinoxalines, respectively .

Mechanism of Action

The mechanism of action of 6-Bromo-2-chloroquinoxaline involves its interaction with specific molecular targets and pathways. In medicinal chemistry, it can act as an inhibitor of certain enzymes or receptors, thereby modulating biological activities. The exact molecular targets and pathways depend on the specific application and the structure of the derivatives synthesized from this compound .

Comparison with Similar Compounds

Similar Compounds

• 7-Bromo-2-chloroquinoxaline
• 2,3-Dichloroquinoxaline
• 6,7-Difluoroquinoxaline

Uniqueness

6-Bromo-2-chloroquinoxaline is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and selectivity in chemical reactions, as well as varying biological activities .

Synthesis routes and methods I

Procedure details

6-bromoquinoxalin-2(1H)-one (9.0 g, 40 mmol) was dissolved in POCl3 (50 mL) and DMF (2 mL) was added at RT. The mixture was heated at 50° C. for 2 hours. After completion of the reaction it was cooled to RT and was poured slowly into ice cold water. The mixture was stirred for 30 minutes and then filtered to afford crude product.

Synthesis routes and methods II

Procedure details

6-Bromo-2-quinoxalinol (631 mg) in POCl3 (6.3 mL) was refluxed for 2 h, then poured onto ice. The solution was neutralized to pH 7 by addition of NH4OH, and the resulting solid collected by filtration. Washing with water and drying in vacuo gave 6-bromo-2-chloroquinoxaline (627 mg, 92%).